Cas no 1341466-46-3 (N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine)

N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine structure
1341466-46-3 structure
Product Name:N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine
CAS No:1341466-46-3
MF:C13H21NO
MW:207.311943769455
CID:5178739
PubChem ID:64723371
Update Time:2025-07-21

N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-(furan-2-ylmethyl)-3,5-dimethylcyclohexan-1-amine
    • N-[(furan-2-yl)methyl]-3,5-dimethylcyclohexan-1-amine
    • 2-Furanmethanamine, N-(3,5-dimethylcyclohexyl)-
    • N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine
    • Inchi: 1S/C13H21NO/c1-10-6-11(2)8-12(7-10)14-9-13-4-3-5-15-13/h3-5,10-12,14H,6-9H2,1-2H3
    • InChI Key: BYQVPFREXKFPGJ-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CNC1CC(C)CC(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 185
  • XLogP3: 3.1
  • Topological Polar Surface Area: 25.2

N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine Pricemore >>

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Additional information on N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine

Comprehensive Overview of N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine (CAS No. 1341466-46-3)

N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine (CAS No. 1341466-46-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its furan and cyclohexane moieties, is often studied for its role in pharmaceutical intermediates, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and potential uses, making it a hot topic in organic chemistry and related disciplines.

The molecular structure of N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine combines a furan ring, known for its aromaticity and electron-rich nature, with a dimethylcyclohexane backbone, which contributes to its stereochemical complexity. This combination makes the compound a valuable subject for studies on stereoselective synthesis and molecular interactions. Its CAS No. 1341466-46-3 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key areas where N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine is explored is in the development of novel pharmaceutical intermediates. The furan ring, in particular, is a common motif in bioactive molecules, and its incorporation into this amine derivative opens up possibilities for drug discovery. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of this compound to reduce environmental impact, aligning with global sustainability goals.

In addition to pharmaceutical applications, N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine is investigated for its potential in agrochemical formulations. The compound's structural features may contribute to the development of new pesticides or herbicides with improved efficacy and lower toxicity. This aligns with the growing demand for eco-friendly agrochemicals, a topic frequently searched by professionals in the field.

The compound's physical and chemical properties, such as solubility, stability, and reactivity, are critical for its practical applications. Researchers often focus on these aspects to determine its suitability for specific uses. For instance, the amine functional group in N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine can participate in various chemical reactions, making it a versatile building block in organic synthesis.

Another area of interest is the compound's potential role in material science. The furan ring's ability to undergo polymerization or serve as a ligand in coordination chemistry makes N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine a candidate for developing advanced materials. This includes applications in conductive polymers or catalysts, which are highly sought after in industrial and academic research.

Given the increasing focus on sustainable chemistry, the synthesis of N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine using renewable resources or catalytic methods has become a priority. This approach not only reduces waste but also enhances the compound's appeal for large-scale production. Such innovations are often highlighted in scientific literature and patent filings, further driving interest in this compound.

In summary, N-(furan-2-yl)methyl-3,5-dimethylcyclohexan-1-amine (CAS No. 1341466-46-3) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in the context of green chemistry and sustainable development. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing contemporary challenges in chemistry and industry.

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